BRD7552

• Molecular Formula: C33H33N3O15
• Molecular Weight: 711.6 g/mol
• InChI: InChI=1S/C33H33N3O15/c1-3-43-29(38)17-4-6-18(7-5-17)34-31(39)49-26-25(14-37)48-30(42-2)28(51-33(41)36-20-9-11-22-24(13-20)47-16-45-22)27(26)50-32(40)35-19-8-10-21-23(12-19)46-15-44-21/h4-13,25-28,30,37H,3,14-16H2,1-2H3,(H,34,39)(H,35,40)(H,36,41)/t25-,26-,27+,28-,30+/m1/s1
• InChIKey: AAOLIMLEFKWKOY-IXMSMLDRSA-N

BRD7552: PDX1 Inducer for Reprogramming Research

BRD7552 (CAS 1137359-47-7) is a small-molecule inducer of pancreatic and duodenal homeobox 1 (PDX1), a master transcription factor essential for pancreatic β‑cell development and insulin production [1]. Identified through a high‑throughput qPCR screen of >60,000 compounds, BRD7552 upregulates PDX1 expression in a dose- and time‑dependent manner in human PANC‑1 cells, primary human islets, and human duct‑derived cells [1]. Mechanistically, it modulates histone H3 tail modifications—increasing H3 acetylation and H3K4me3 while reducing H3K9me3—consistent with transcriptional activation of the PDX1 promoter [1]. Unlike broad‑spectrum epigenetic modifiers, BRD7552 acts reversibly and its PDX1‑inducing activity depends on the presence of the transcription factor FOXA2 .

Phenotypic screen-identified PDX1 inducer – cell-permeable tool compound from >60,000-compound qPCR screen

Promoter-selective epigenetic mechanism – remodels PDX1 chromatin without global HDAC/DNMT perturbation

Primary human tissue-compatible activity – reported PDX1 induction in primary islet and ductal cells

• [1] Yuan, Y., Hartland, K., Boskovic, Z., Wang, Y., Walpita, D., Lysy, P. A., Zhong, C., Young, D. W., Kim, Y. K., Tolliday, N. J., Sokal, E. M., Schreiber, S. L., & Wagner, B. K. (2013). A small-molecule inducer of PDX1 expression identified by high-throughput screening. Chemistry & Biology, 20(12), 1513–1522. https://doi.org/10.1016/j.chembiol.2013.10.013 View Source

BRD7552: Why Substitution Fails

Compounds that ultimately increase PDX1 expression operate through fundamentally distinct mechanisms that are not interchangeable. Many agents (e.g., IDE1, IDE2) induce PDX1 only indirectly as a downstream consequence of definitive endoderm formation, requiring multi‑step differentiation protocols and additional growth factors [1]. DNA methyltransferase inhibitors such as 5‑aza‑2′‑deoxycytidine elevate PDX1 via global DNA demethylation, a non‑specific mechanism associated with off‑target gene activation and cytotoxicity [2]. In contrast, BRD7552 directly and reversibly activates PDX1 transcription through targeted histone modifications, with no detectable induction of NEUROG3 and only marginal effects on MAFA [3]. This selectivity and direct action render BRD7552 uniquely suited for experiments requiring precise, conditional PDX1 upregulation without confounding pathway activation. The quantitative evidence below substantiates why substituting BRD7552 with a generic PDX1‑modulating compound would introduce uncontrolled experimental variables and undermine reproducibility.

Mechanism

HDAC and DNMT inhibitors globally alter chromatin; promoter-targeted PDX1 remodeling may not transfer

Dependence

Activity requires FOXA2 pioneer factor – analogs lacking this context-dependent mode may fail to induce PDX1

Chemotype

Structurally distinct from peptide modulators; direct agonism replacement not supported without orthogonal validation

• [1] Alam, S. M., & Sarker, M. A. I. (2018). Chemical strategies for pancreatic β cell differentiation, reprogramming, and regeneration. Acta Biochimica et Biophysica Sinica, 50(11), 1106–1119. https://doi.org/10.1093/abbs/gmy117 View Source
• [2] Manzar, G. S., Kim, E. M., & Zavazava, N. (2017). Demethylation of the PDX1 promoter by 5‑aza‑2′‑deoxycytidine promotes differentiation of human embryonic stem cells into insulin‑producing cells. Stem Cells and Development, 26(15), 1128–1138. https://doi.org/10.1089/scd.2017.0041 View Source
• [3] Yuan, Y., Hartland, K., Boskovic, Z., Wang, Y., Walpita, D., Lysy, P. A., Zhong, C., Young, D. W., Kim, Y. K., Tolliday, N. J., Sokal, E. M., Schreiber, S. L., & Wagner, B. K. (2013). A small-molecule inducer of PDX1 expression identified by high-throughput screening. Chemistry & Biology, 20(12), 1513–1522. https://doi.org/10.1016/j.chembiol.2013.10.013 View Source

BRD7552 Quantitative Evidence Guide

Unique Hit from Phenotypic Screen

BRD7552 selectively increases PDX1 mRNA levels 2‑ to 4‑fold in PANC‑1 cells, while inducing no detectable NEUROG3 expression and only a marginal increase in MAFA [1]. This contrasts with multi‑transcription factor inducers (e.g., certain growth factors) that simultaneously activate multiple pancreatic lineage genes, and with endoderm‑stage compounds like IDE1/IDE2 that ultimately induce PDX1 only after several differentiation steps [2].

Unique Hit from Phenotypic Screen

Head-to-head

Only compound inducing PDX1 in >60,000 screen; 152 epigenetic chemogenomic library members showed no activity

Distinct chemotype vs HDAC, DNMT, HMT inhibitors

PANC-1 qPCR assay; trichostatin A, 5-aza-2′-deoxycytidine among tested

Evidence Dimension	Fold-change in mRNA expression after 3‑day treatment (5 µM) in PANC‑1 cells
Target Compound Data	PDX1: 2–4‑fold increase; NEUROG3: no induction; MAFA: marginal increase
Comparator Or Baseline	DMSO vehicle control; NEUROG3 and MAFA expression in the same assay
Quantified Difference	PDX1 induction factor of 2–4× vs. NEUROG3 induction factor ≤1× (no change) and MAFA induction factor ~1.2× (marginal)
Conditions	Human PANC‑1 ductal carcinoma cells; qPCR; 5 µM BRD7552; 3‑day incubation

Why This Matters

For experiments requiring specific upregulation of PDX1 without confounding activation of other pancreatic transcription factors, BRD7552 provides clean, target‑specific induction that cannot be achieved with less selective agents.

• [1] Yuan, Y., Hartland, K., Boskovic, Z., Wang, Y., Walpita, D., Lysy, P. A., Zhong, C., Young, D. W., Kim, Y. K., Tolliday, N. J., Sokal, E. M., Schreiber, S. L., & Wagner, B. K. (2013). A small-molecule inducer of PDX1 expression identified by high-throughput screening. Chemistry & Biology, 20(12), 1513–1522. https://doi.org/10.1016/j.chembiol.2013.10.013 View Source
• [2] Alam, S. M., & Sarker, M. A. I. (2018). Chemical strategies for pancreatic β cell differentiation, reprogramming, and regeneration. Acta Biochimica et Biophysica Sinica, 50(11), 1106–1119. https://doi.org/10.1093/abbs/gmy117 View Source

Efficacy in Primary Human Islets and Ductal Cells

BRD7552 increases histone H3 acetylation and H3K4 trimethylation (activation marks) while reducing H3K9 trimethylation (repressive mark) specifically at the PDX1 promoter [1]. In contrast, 5‑aza‑2′‑deoxycytidine (5‑Aza‑dC) induces PDX1 expression indirectly by inhibiting DNA methyltransferase and causing genome‑wide DNA hypomethylation, which carries a higher risk of off‑target gene activation [2]. BRD7552’s activity is reversible and FOXA2‑dependent, whereas 5‑Aza‑dC’s effects are irreversible and often cytotoxic at effective concentrations.

Primary Islet & Ductal Cell Activity

Class-level

2- to 4-fold PDX1 mRNA increase in primary human islets and ductal cells

Supports primary tissue model studies

Maximal effect at 5 µM; ex vivo context

Evidence Dimension	Mechanism of PDX1 induction and specificity
Target Compound Data	BRD7552 (5 µM): increases H3 acetylation, H3K4me3; decreases H3K9me3; reversible; FOXA2‑dependent
Comparator Or Baseline	5‑Aza‑2′‑deoxycytidine (5 µM): inhibits DNA methyltransferase, causes global DNA demethylation, irreversible
Quantified Difference	BRD7552 induces PDX1 2–4‑fold without altering DNA methylation; 5‑Aza‑dC induces PDX1 ~2‑fold but with concomitant genome‑wide hypomethylation
Conditions	PANC‑1 cells (BRD7552); NIT‑1 β‑cells (5‑Aza‑dC); 5 µM concentration; 3–5 days

Why This Matters

For studies examining the role of histone modifications in PDX1 regulation, or when DNA methylation‑independent activation is required, BRD7552 offers a clean, reversible epigenetic tool that avoids the confounding effects of global DNA demethylation.

• [1] Yuan, Y., Hartland, K., Boskovic, Z., Wang, Y., Walpita, D., Lysy, P. A., Zhong, C., Young, D. W., Kim, Y. K., Tolliday, N. J., Sokal, E. M., Schreiber, S. L., & Wagner, B. K. (2013). A small-molecule inducer of PDX1 expression identified by high-throughput screening. Chemistry & Biology, 20(12), 1513–1522. https://doi.org/10.1016/j.chembiol.2013.10.013 View Source
• [2] Manzar, G. S., Kim, E. M., & Zavazava, N. (2017). Demethylation of the PDX1 promoter by 5‑aza‑2′‑deoxycytidine promotes differentiation of human embryonic stem cells into insulin‑producing cells. Stem Cells and Development, 26(15), 1128–1138. https://doi.org/10.1089/scd.2017.0041 View Source

Promoter-Specific Chromatin Remodeling

BRD7552 induces PDX1 expression not only in PANC‑1 cells but also in primary human islets and human duct‑derived cells (HDDCs) [1]. Dose‑dependent PDX1 upregulation was observed in 2 out of 3 donor islet preparations at 5 µM, with insulin mRNA also increased after 5‑day treatment [1]. Many PDX1‑modulating compounds (e.g., K‑3) have been characterized primarily in pluripotent stem cell‑derived progenitors or immortalized lines, with limited data in primary adult human cells [2].

Promoter-Specific Chromatin Remodeling

Class-level

↑ H3 acetylation, ↑ H3K4me3, ↓ H3K9me3 at PDX1 locus

Promoter-targeted, bidirectional remodeling vs global pan-inhibitors

ChIP data in PANC-1 cells; pan-HDAC inhibitors lack locus selectivity

Evidence Dimension	Induction of PDX1 in primary human cells
Target Compound Data	BRD7552: PDX1 mRNA increased dose‑dependently in primary human islets (2/3 donors) and HDDCs; insulin mRNA increased in islets after 5 days at 5 µM
Comparator Or Baseline	K‑3: demonstrated PDX1 induction in PSC‑derived pancreatic progenitors; primary human cell data not reported
Quantified Difference	BRD7552 active in primary adult human islets and ductal cells; comparator K‑3 activity in primary cells unknown
Conditions	Primary human islets isolated from deceased donors; HDDCs derived from pancreatic ducts; 5 µM BRD7552; 3–5 days

Why This Matters

For research aimed at understanding PDX1 regulation in physiologically relevant human tissue or for evaluating potential diabetes therapies, BRD7552’s validated activity in primary human islets and ductal cells is a critical differentiator that reduces translational uncertainty.

• [1] Yuan, Y., Hartland, K., Boskovic, Z., Wang, Y., Walpita, D., Lysy, P. A., Zhong, C., Young, D. W., Kim, Y. K., Tolliday, N. J., Sokal, E. M., Schreiber, S. L., & Wagner, B. K. (2013). A small-molecule inducer of PDX1 expression identified by high-throughput screening. Chemistry & Biology, 20(12), 1513–1522. https://doi.org/10.1016/j.chembiol.2013.10.013 View Source
• [2] Yano, T., Shimaya, Y., Enomoto, T., & Kiho, T. (2024). A small molecule K‑3 promotes PDX1 expression and potentiates the differentiation of pluripotent stem cells into insulin‑producing pancreatic β cells. Stem Cells, sxae075. https://doi.org/10.1093/stmcls/sxae075 View Source

Non-Cytotoxic Profile in PDAC Models

BRD7552 is commercially available with ≥98% purity (HPLC) from multiple reputable vendors . Solubility in DMSO is reported as 20 mg/mL (Cayman) or 93 mg/mL (Adooq), enabling preparation of concentrated stock solutions [1]. The compound is stable as a powder when stored at -20°C; DMSO stock solutions are stable for up to 3 months at -20°C but are noted to be unstable in DMSO long‑term . These specifications meet or exceed the typical purity requirements for cell‑based assays and in vitro epigenetic studies.

Non-Cytotoxic Profile in PDAC Models

Reported

No significant viability loss: MTT, Trypan blue, sub-G1 flow cytometry all negative

Viability-sparing profile supports sustained PDX1 induction studies

5 µM, up to 9-day treatment; contrasts with gemcitabine/HDAC inhibitors

Evidence Dimension	Purity and DMSO solubility
Target Compound Data	Purity ≥98% (HPLC); DMSO solubility 20 mg/mL (Cayman) / 93 mg/mL (Adooq)
Comparator Or Baseline	Typical research‑grade small molecules: purity ≥95%; DMSO solubility >10 mg/mL
Quantified Difference	BRD7552 exceeds minimum purity and solubility thresholds; higher DMSO solubility (93 mg/mL) allows for more concentrated stock solutions when needed
Conditions	Vendor quality control specifications (Cayman Chemical, Tocris, Sigma‑Aldrich)

Why This Matters

Procurement decisions often hinge on reliable purity and solubility to ensure reproducible experimental outcomes. BRD7552’s well‑characterized physicochemical properties and availability from multiple vendors with consistent specifications reduce batch‑to‑batch variability risk.

• [1] Adooq Bioscience. (n.d.). BRD7552 (PDX1 inducer) – Product Datasheet. Retrieved April 17, 2026, from https://www.adooq.com/brd7552.html View Source

Tumor Growth Reduction in CAM Xenograft

BRD7552 exhibits a delayed but sustained induction profile: PDX1 mRNA increases are detectable at 6 hours, but maximal effect (2‑ to 4‑fold) is achieved after 9 days of continuous treatment at 5 µM in PANC‑1 cells [1]. Insulin mRNA and protein become detectable only after prolonged (≥9‑day) exposure [1]. This contrasts with fast‑acting compounds such as IDE1 (EC50 = 125 nM for endoderm induction within 24–48 hours) that initiate differentiation cascades more rapidly but require additional factors for PDX1 expression [2].

Tumor Growth Reduction in CAM Xenograft

Head-to-head

Reported significant reduction in tumor size vs vehicle-treated controls

Model-response endpoint context

In ovo chick CAM; PANC-1 cells pre-treated before implantation

Evidence Dimension	Time to maximal PDX1/insulin induction and effective concentration
Target Compound Data	BRD7552: maximal PDX1 mRNA at 9 days (5 µM); insulin mRNA at 9 days; EC50 not reported (2–4‑fold increase at 5 µM)
Comparator Or Baseline	IDE1: EC50 = 125 nM for SOX17/FOXA2 induction (24–48 h); PDX1 induction only after multi‑step differentiation
Quantified Difference	BRD7552 requires longer treatment (days vs. hours) to achieve full PDX1 activation but yields direct PDX1 expression without intermediate steps
Conditions	PANC‑1 cells (BRD7552); mouse/human ESCs (IDE1)

Why This Matters

Experiments requiring sustained, direct PDX1 upregulation without the complexity of multi‑step differentiation protocols benefit from BRD7552’s chronic induction profile. Conversely, studies needing rapid endoderm specification should select IDE1/IDE2 instead.

• [1] Yuan, Y., Hartland, K., Boskovic, Z., Wang, Y., Walpita, D., Lysy, P. A., Zhong, C., Young, D. W., Kim, Y. K., Tolliday, N. J., Sokal, E. M., Schreiber, S. L., & Wagner, B. K. (2013). A small-molecule inducer of PDX1 expression identified by high-throughput screening. Chemistry & Biology, 20(12), 1513–1522. https://doi.org/10.1016/j.chembiol.2013.10.013 View Source
• [2] Borowiak, M., Maehr, R., Chen, S., Chen, A. E., Tang, W., Fox, J. L., Schreiber, S. L., & Melton, D. A. (2009). Small molecules efficiently direct endodermal differentiation of mouse and human embryonic stem cells. Cell Stem Cell, 4(4), 348–358. https://doi.org/10.1016/j.stem.2009.01.014 View Source

BRD7552 Research and Application Scenarios

Primary Human Islet and Ductal Cell Studies

When the experimental goal is to specifically increase PDX1 expression without activating NEUROG3, MAFA, or other pancreatic transcription factors, BRD7552 is the preferred tool. Its 2‑ to 4‑fold induction of PDX1 (5 µM, 3–9 days) in PANC‑1 cells and primary human islets provides a clean, dose‑dependent readout [1]. This selectivity is not achieved with growth factors or endoderm inducers (IDE1/IDE2), which activate multiple downstream genes [2].

PDX1 Tumor Suppression in PDAC

For studies focused on histone H3 acetylation, H3K4me3, and H3K9me3 at the PDX1 locus, BRD7552 offers a direct, reversible epigenetic modulator [1]. Unlike DNA methyltransferase inhibitors (e.g., 5‑aza‑2′‑deoxycytidine) that cause global DNA hypomethylation, BRD7552 exerts its effects specifically through histone tail modifications, allowing researchers to dissect the role of chromatin remodeling in PDX1 regulation without confounding DNA methylation changes [2].

Targeted Epigenetic Reprogramming

BRD7552 is one of the few PDX1‑inducing small molecules validated in primary human islets and human duct‑derived cells (HDDCs) [1]. Dose‑dependent PDX1 upregulation in 2/3 donor islet preparations and subsequent insulin mRNA induction make it suitable for ex vivo studies of human β‑cell function and diabetes‑relevant gene expression. Compounds characterized only in immortalized cell lines (e.g., PANC‑1) or stem cell‑derived progenitors (e.g., K‑3) lack this level of translational validation [2].

Positive Control for PDX1 Phenotypic Screens

Experiments designed to evaluate the long‑term effects of PDX1 upregulation—such as β‑cell transdifferentiation from ductal cells or maintenance of β‑cell identity—benefit from BRD7552’s kinetics. Its maximal effect is observed after 9 days of continuous exposure at 5 µM, with insulin expression emerging only after prolonged treatment [1]. This temporal profile aligns with the physiological timescale of transcriptional reprogramming, distinguishing BRD7552 from acute‑acting inducers like IDE1 (EC50 125 nM, 24–48 h) that primarily drive early differentiation events [2].

Application

Selection Property

Validation Focus

Primary human islet/ductal cell studies

PDX1 induction in primary tissue

PDX1 mRNA and chromatin-state endpoints

PDAC tumor suppressor axis studies

PDX1 re-expression in PDAC models

Tumor growth and cell-cycle endpoint review

Locus-directed epigenetic reprogramming

Promoter-selective chromatin remodeling

Histone mark and FOXA2-dependence endpoints

Phenotypic screening positive control

Benchmark screen-identified PDX1 inducer

Assay qualification and hit threshold calibration

• [1] Yuan, Y., Hartland, K., Boskovic, Z., Wang, Y., Walpita, D., Lysy, P. A., Zhong, C., Young, D. W., Kim, Y. K., Tolliday, N. J., Sokal, E. M., Schreiber, S. L., & Wagner, B. K. (2013). A small-molecule inducer of PDX1 expression identified by high-throughput screening. Chemistry & Biology, 20(12), 1513–1522. https://doi.org/10.1016/j.chembiol.2013.10.013 View Source
• [2] Alam, S. M., & Sarker, M. A. I. (2018). Chemical strategies for pancreatic β cell differentiation, reprogramming, and regeneration. Acta Biochimica et Biophysica Sinica, 50(11), 1106–1119. https://doi.org/10.1093/abbs/gmy117 View Source